methyl (6-fluoro-2-methyl-4-oxoquinazolin-3(4H)-yl)acetate

• Molecular Formula: C12H11FN2O3
• Molecular Weight: 250.23 g/mol
• IUPAC Name: methyl 2-(6-fluoro-2-methyl-4-oxoquinazolin-3-yl)acetate
• InChI: InChI=1S/C12H11FN2O3/c1-7-14-10-4-3-8(13)5-9(10)12(17)15(7)6-11(16)18-2/h3-5H,6H2,1-2H3
• InChI Key: NCYYHWRGJIZARJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C(C=C2)F)C(=O)N1CC(=O)OC

Description

Methyl (6-fluoro-2-methyl-4-oxoquinazolin-3(4H)-yl)acetate is a synthetic organic compound belonging to the quinazolinone family. Quinazolinones are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This compound, with its unique structural features, holds potential for various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl (6-fluoro-2-methyl-4-oxoquinazolin-3(4H)-yl)acetate typically involves the following steps:

Formation of the Quinazolinone Core: The quinazolinone core can be synthesized through the cyclization of anthranilic acid derivatives with formamide or its derivatives.

Fluorination: Introduction of the fluorine atom at the 6-position can be achieved using electrophilic fluorinating agents such as N-fluorobenzenesulfonimide (NFSI) or Selectfluor.

Esterification: The final step involves the esterification of the carboxylic acid group with methanol in the presence of an acid catalyst like sulfuric acid or a base catalyst like sodium methoxide.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

Methyl (6-fluoro-2-methyl-4-oxoquinazolin-3(4H)-yl)acetate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinazolinone derivatives with different oxidation states.

Reduction: Reduction reactions can convert the carbonyl group to hydroxyl or methylene groups.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinazolinone N-oxides, while reduction can produce hydroxyquinazolinones.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study biological processes involving quinazolinone derivatives.

Medicine: Potential therapeutic agent for treating diseases due to its biological activity.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of methyl (6-fluoro-2-methyl-4-oxoquinazolin-3(4H)-yl)acetate involves its interaction with specific molecular targets. These may include enzymes, receptors, or nucleic acids. The compound’s effects are mediated through pathways that regulate cell growth, apoptosis, or other cellular processes.

Comparison with Similar Compounds

Similar Compounds

• Methyl (6-chloro-2-methyl-4-oxoquinazolin-3(4H)-yl)acetate
• Methyl (6-bromo-2-methyl-4-oxoquinazolin-3(4H)-yl)acetate
• Methyl (6-iodo-2-methyl-4-oxoquinazolin-3(4H)-yl)acetate

Uniqueness

Methyl (6-fluoro-2-methyl-4-oxoquinazolin-3(4H)-yl)acetate is unique due to the presence of the fluorine atom, which can significantly influence its chemical reactivity and biological activity. Fluorine atoms can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets.